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Compound of Interest

Compound Name: JNJ-1013

Cat. No.: B10832104

For researchers, scientists, and drug development professionals working with INJ-1013, this
guide provides immediate and essential safety and logistical information. Adherence to these
procedures is critical for ensuring a safe laboratory environment and the integrity of your
research.

JNJ-1013 is a potent and selective IRAK1 degrader, available for research use only.[1] It is
supplied as a solid and should be handled with care, treating it as a potentially hazardous
substance.

Physical and Chemical Properties

A summary of the key physical and chemical properties of INJ-1013 is provided below for easy
reference. This data has been compiled from various chemical suppliers.

Property Value Source
CAS Number 2597343-08-1 [2]
Molecular Formula C46H55N907S [2]
Molecular Weight 878.1 g/mol [2]
Appearance Solid [2]
Purity >98% [2]
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Solubility

Proper dissolution is critical for experimental accuracy. The following table outlines the solubility
of INJ-1013 in various solvents.

Solvent Solubility Source
DMSO Sparingly soluble (1-10 mg/ml) [2]
Acetonitrile Slightly soluble (0.1-1 mg/ml) [2]
Water Slightly soluble (0.1-1 mg/ml) [2]

Personal Protective Equipment (PPE)

While a specific Safety Data Sheet (SDS) for JINJ-1013 was not found during the search, a
product information sheet from Cayman Chemical advises that this material should be
considered hazardous until further information becomes available.[3] Therefore, the following
personal protective equipment should be considered mandatory when handling JNJ-1013.

PPE Category Recommended Equipment

Eye Protection Safety glasses with side shields or goggles.
Hand Protection Chemical-resistant gloves (e.qg., nitrile).
Body Protection Laboratory coat.

Use in a well-ventilated area. If dust is
Respiratory Protection generated, a NIOSH-approved respirator is

recommended.

Operational Plans: Handling and Storage

Strict adherence to the following procedures for handling and storage is necessary to maintain
the stability of the compound and ensure user safety.

Handling
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e Avoid Contact: Do not ingest, inhale, or allow contact with eyes, skin, or clothing.[3]
» Ventilation: Handle in a well-ventilated area, preferably in a chemical fume hood.
o Weighing: If weighing the solid form, take care to avoid generating dust.

o Solution Preparation: When preparing stock solutions, add the solvent to the solid slowly to
avoid splashing. For aqueous solutions, it is recommended to first dissolve the compound in
an organic solvent like DMSO and then dilute with the aqueous buffer.[3] Aqueous solutions
should not be stored for more than one day.[3]

Hygiene: Wash hands thoroughly after handling.[3]

Storage

e Short-term and Long-term Storage: Store at -20°C.[2]
 Stability: The compound is stable for at least four years when stored correctly.[3]

o Shipping: INJ-1013 is typically shipped at room temperature.[2]

Disposal Plan

Dispose of JNJ-1013 and any contaminated materials in accordance with all applicable federal,
state, and local environmental regulations. It is recommended to consult with your institution's
environmental health and safety (EHS) department for specific guidance on chemical waste
disposal.

Experimental Workflow: Stock Solution Preparation

The following diagram illustrates the general workflow for preparing a stock solution of JNJ-
1013.
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Stock Solution Preparation
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Workflow for preparing a JNJ-1013 stock solution.

Signaling Pathway of JNJ-1013

JNJ-1013 is a proteolysis-targeting chimera (PROTAC) that induces the degradation of
Interleukin-1 Receptor-Associated Kinase 1 (IRAK1).[2] This mechanism of action is crucial for
its potential therapeutic effects. The simplified signaling pathway is depicted below.
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Simplified signaling pathway of JINJ-1013 as an IRAK1 degrader.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-jnj-1013]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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